Cas no 111832-64-5 (ethyl 3-methyl-4,7-dioxoheptanoate)

• Product Name: ethyl 3-methyl-4,7-dioxoheptanoate
• CAS No: 111832-64-5
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 2607372
• PubChem ID: 13699914
• Update Time: 2025-04-21

ethyl 3-methyl-4,7-dioxoheptanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-methyl-4,7-dioxoheptanoate
• 111832-64-5
• DTXSID00547061

• Inchi： 1S/C10H16O4/c1-3-14-10(13)7-8(2)9(12)5-4-6-11/h6,8H,3-5,7H2,1-2H3
• InChI Key： TVXYIPCDPLAMML-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C)C(CCC=O)=O)=O

Computed Properties

• Exact Mass: 200.10485899Da
• Monoisotopic Mass: 200.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 60.4Ų